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Compound of Interest

Compound Name: N-Stearoylsphingomyelin

Cat. No.: B15578473 Get Quote

For Immediate Release

This document provides detailed application notes and protocols for the use of high-purity N-
Stearoylsphingomyelin in scientific research. Tailored for researchers, scientists, and drug

development professionals, this guide offers a comprehensive overview of the product's

specifications, its role in critical signaling pathways, and detailed experimental procedures.

Product Overview and Commercial Supplier
Specifications
N-Stearoylsphingomyelin is a saturated sphingomyelin that plays a crucial role in the

formation of lipid rafts and cellular signaling. It is a key component of cell membranes and is

involved in pathways related to apoptosis, cell proliferation, and inflammation. Several

commercial suppliers offer high-purity N-Stearoylsphingomyelin for research purposes. A

summary of their product specifications is provided below for easy comparison.
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Specification
MedChemExpress[1
]

ChemicalBook Benchchem

Product Name

N-

Stearoylsphingomyeli

n

N-STEAROYL-D-

SPHINGOMYELIN[2]

N-

Stearoylsphingomyeli

n

CAS Number 58909-84-5[1] 58909-84-5[2] 58909-84-5

Molecular Formula C41H83N2O6P C41H83N2O6P[2] C41H83N2O6P

Molecular Weight 731.08 731.1 731.1 g/mol

Purity >98%
Information not

available
>98%

Appearance
White to off-white

solid

White to Off-white

Solid[2]
Solid

Storage -20°C −20°C[2] -20°C

The Sphingomyelin-Ceramide Signaling Pathway
N-Stearoylsphingomyelin is a key precursor in the sphingomyelin-ceramide signaling

pathway. The hydrolysis of sphingomyelin by sphingomyelinases (SMases) generates

ceramide, a potent second messenger involved in a multitude of cellular processes. Ceramide

can trigger signaling cascades leading to apoptosis, cell cycle arrest, and inflammation.

Understanding this pathway is critical for research in cancer biology, neurodegenerative

diseases, and immunology.
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Plasma Membrane

N-Stearoylsphingomyelin CeramideHydrolysisSphingomyelinase Activates
Apoptosis

Cell Cycle Arrest
Inflammation

Initiates

Start
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Form Thin Lipid Film
(Rotary Evaporation)

Hydrate Film with Buffer
(Forms MLVs)

Extrude through Membrane
(Forms SUVs)

Characterize Size (DLS)

End
 

Start

Prepare Substrate Vesicles,
Inhibitor, and Enzyme

Set up reactions in 96-well plate
(Buffer, Inhibitor, Substrate)

Add PLCδ1 Enzyme

Incubate at 37°C

Measure Fluorescence

Calculate % Inhibition
and IC50

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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